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Cat. No.: B606001
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For Researchers, Scientists, and Drug Development Professionals

Introduction
BDP R6G maleimide is a fluorescent dye belonging to the borondipyrromethane (BODIPY)

class of fluorophores. Its spectral characteristics, with absorption and emission wavelengths

similar to Rhodamine 6G (R6G), make it a valuable tool in fluorescence-based applications.[1]

[2][3] The maleimide functional group provides a highly specific way to label biomolecules by

reacting with free sulfhydryl (thiol) groups, which are primarily found on cysteine residues within

proteins.[1][4] This thiol-reactivity allows for more site-specific labeling of proteins compared to

amine-reactive dyes. In the context of flow cytometry, BDP R6G maleimide can be used to

label cell surface proteins on living cells, enabling the analysis of cellular populations based on

the expression of these proteins.

Physicochemical and Spectral Properties
A comprehensive understanding of the properties of BDP R6G maleimide is essential for

designing and executing successful labeling experiments.
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Property Value Reference

Molecular Weight 462.26 g/mol

Excitation Maximum (λex) 530 nm

Emission Maximum (λem) 548 nm

Fluorescence Quantum Yield 0.96

Solubility Good in DMF, DMSO, DCM

Storage
Store at -20°C, protected from

light.

Applications in Flow Cytometry
The specific labeling of cell surface proteins with BDP R6G maleimide opens up a range of

applications in cellular analysis:

Immunophenotyping: In conjunction with antibodies, it can be used to label specific cell

populations for identification and quantification.

Studying Protein Expression: Changes in the expression levels of cell surface proteins can

be monitored.

Monitoring Protein Trafficking: The covalent nature of the maleimide bond allows for pulse-

chase experiments to track the internalization and recycling of surface proteins.

Drug-Target Interaction Studies: It can be used to probe conformational changes in cell

surface receptors upon drug binding that may expose or shield cysteine residues.

Experimental Protocols
Protocol 1: Labeling of Live Cells with BDP R6G
Maleimide for Flow Cytometry
This protocol details the steps for labeling cysteine residues on the surface of live cells in

suspension with BDP R6G maleimide for subsequent flow cytometric analysis.
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Materials:

BDP R6G maleimide

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), ice-cold

Bovine Serum Albumin (BSA) or Fetal Bovine Serum (FBS)

Cells in suspension (e.g., harvested cultured cells or peripheral blood mononuclear cells)

Flow cytometry tubes

Procedure:

Cell Preparation:

Harvest cells and wash them twice with ice-cold PBS by centrifugation at 300-400 x g for 5

minutes at 4°C.

Resuspend the cell pellet in ice-cold PBS to a concentration of 1 x 10^6 cells/mL.

Preparation of BDP R6G Maleimide Stock Solution:

Allow the vial of BDP R6G maleimide to warm to room temperature before opening.

Prepare a 10 mM stock solution of BDP R6G maleimide in anhydrous DMSO. Vortex to

ensure it is fully dissolved.

Note: This stock solution should be prepared fresh for each experiment.

Labeling Reaction:

Dilute the 10 mM BDP R6G maleimide stock solution in ice-cold PBS to the desired final

labeling concentration. A starting concentration range of 10-50 µM is recommended, but

this should be optimized for your specific cell type and protein of interest.

Add the diluted BDP R6G maleimide solution to the cell suspension.
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Incubate for 30 minutes on ice or at 4°C, protected from light. Gentle mixing every 10

minutes can improve labeling efficiency.

Quenching and Washing:

To stop the labeling reaction, add ice-cold PBS containing 1% BSA or 5% FBS to the cell

suspension. The excess thiol groups in the albumin will react with any remaining BDP
R6G maleimide.

Incubate for 5-10 minutes on ice.

Wash the cells three times with ice-cold PBS containing 1% BSA to remove unbound dye.

Centrifuge at 300-400 x g for 5 minutes at 4°C between each wash.

Flow Cytometry Analysis:

Resuspend the final cell pellet in an appropriate volume of ice-cold PBS with 1% BSA for

flow cytometry.

Analyze the cells on a flow cytometer using the appropriate laser (e.g., a blue laser at 488

nm or a yellow-green laser at 561 nm) and emission filter (e.g., a bandpass filter around

550 nm).

Controls: Include an unstained cell sample as a negative control to set the background

fluorescence.

Protocol 2: Labeling of Purified Proteins with BDP R6G
Maleimide
This protocol is for labeling purified proteins in solution, which can then be used as standards

or for other applications.

Materials:

Purified protein with free cysteine residues

BDP R6G maleimide
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Anhydrous DMSO or DMF

Degassed reaction buffer (e.g., PBS, Tris, or HEPES, pH 7.0-7.5)

(Optional) TCEP (tris(2-carboxyethyl)phosphine) for reduction of disulfide bonds

Purification column (e.g., gel filtration)

Procedure:

Protein Preparation:

Dissolve the protein in a degassed reaction buffer at a concentration of 1-10 mg/mL.

(Optional) If the protein has disulfide bonds that need to be reduced to expose free thiols,

add a 10-100 fold molar excess of TCEP and incubate for 20-30 minutes at room

temperature.

Preparation of BDP R6G Maleimide Stock Solution:

Prepare a 10 mM stock solution in anhydrous DMSO or DMF as described in Protocol 1.

Conjugation Reaction:

Add the BDP R6G maleimide stock solution to the protein solution to achieve a dye-to-

protein molar ratio of 10:1 to 20:1.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.

Purification of the Labeled Protein:

Remove the unreacted dye from the protein-dye conjugate using a purification method

such as gel filtration, dialysis, or HPLC.

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b606001/docs?utm_src=pdf-body#application-notes-and-protocols-for-bdp-r6g-maleimide-in-flow-cytometry
https://www.benchchem.com/product/b606001/docs?utm_src=pdf-body#application-notes-and-protocols-for-bdp-r6g-maleimide-in-flow-cytometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optimization of BDP R6G Maleimide Concentration for
Live Cell Labeling
To achieve optimal staining with minimal impact on cell viability, it is crucial to titrate the

concentration of BDP R6G maleimide. Below is a template table for presenting such

optimization data.

BDP R6G
Maleimide
Concentration (µM)

Mean Fluorescence
Intensity (MFI)

Percentage of
Positive Cells (%)

Cell Viability (%)

0 (Unstained Control) 100 0.5 98

1 500 25 97

5 2500 75 96

10 5000 90 95

25 8000 92 85

50 8500 93 70

Note: The data presented in this table is hypothetical and serves as an example for

experimental design and data presentation.

Visualizations
Experimental Workflow for Live Cell Labeling
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Cell Preparation Dye Preparation

Labeling Reaction

Quenching & Washing

Analysis

1. Harvest and wash cells

2. Resuspend in ice-cold PBS
(1x10^6 cells/mL)

4. Add diluted dye to cells
(e.g., 10-50 µM final concentration)

3. Prepare 10 mM BDP R6G maleimide
stock in DMSO (fresh)

5. Incubate on ice for 30 min
(protected from light)

6. Quench with PBS + 1% BSA

7. Wash cells 3x with PBS + 1% BSA

8. Resuspend in PBS + 1% BSA
and analyze by flow cytometry

Click to download full resolution via product page

Caption: Workflow for labeling live cells with BDP R6G maleimide.

BDP R6G Maleimide Reaction with Cysteine
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Caption: Reaction of BDP R6G maleimide with a protein's cysteine residue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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